Cas no 185500-56-5 (Benzonitrile, 3-chloro-5-isothiocyanato-)

• Product Name: Benzonitrile, 3-chloro-5-isothiocyanato-
• CAS No: 185500-56-5
• MF: C₈H₃ClN₂S
• MW: 194.640818834305
• CID: 3828708
• PubChem ID: 85708800
• Update Time: 2025-04-22

Benzonitrile, 3-chloro-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-chloro-5-isothiocyanato-
• 3-chloro-5-isothiocyanatobenzonitrile
• 185500-56-5
• SCHEMBL19665608
• SY327935
• 5-Chloro-3-cyanophenyl Isothiocyanate

• Inchi： 1S/C8H3ClN2S/c9-7-1-6(4-10)2-8(3-7)11-5-12/h1-3H
• InChI Key： JCMMMTQDKNNHKH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(N=C=S)=CC(Cl)=C1

Computed Properties

• Exact Mass: 193.9705470Da
• Monoisotopic Mass: 193.9705470Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų